Cas no 1351608-98-4 (5-bromo-N-(5-oxopyrrolidin-3-yl)furan-2-carboxamide)

• Product Name: 5-bromo-N-(5-oxopyrrolidin-3-yl)furan-2-carboxamide
• CAS No: 1351608-98-4
• MF: C₉H₉BrN₂O₃
• MW: 273.083361387253
• CID: 5802503
• PubChem ID: 56765669
• Update Time: 2025-11-01

5-bromo-N-(5-oxopyrrolidin-3-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(5-oxopyrrolidin-3-yl)furan-2-carboxamide
• AKOS024538900
• VU0536881-1
• 1351608-98-4
• F6210-0189

• Inchi： 1S/C9H9BrN2O3/c10-7-2-1-6(15-7)9(14)12-5-3-8(13)11-4-5/h1-2,5H,3-4H2,(H,11,13)(H,12,14)
• InChI Key： WDHWEUJVBJWDRN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(NC2CC(NC2)=O)=O)O1

Computed Properties

• Exact Mass: 271.97965g/mol
• Monoisotopic Mass: 271.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.3Ų

Additional information on 5-bromo-N-(5-oxopyrrolidin-3-yl)furan-2-carboxamide

Introduction to 5-bromo-N-(5-oxopyrrolidin-3-yl)furan-2-carboxamide (CAS No. 1351608-98-4) and Its Emerging Applications in Chemical Biology

5-bromo-N-(5-oxopyrrolidin-3-yl)furan-2-carboxamide, identified by its CAS number 1351608-98-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives characterized by its fused ring system, which includes a furan ring and a pyrrolidine moiety. The presence of a bromine substituent at the 5-position of the furan ring and an amide functional group at the 2-position of the furan ring introduces unique reactivity and binding properties, making it a valuable scaffold for drug discovery and molecular probe development.

The structural features of 5-bromo-N-(5-oxopyrrolidin-3-yl)furan-2-carboxamide make it particularly interesting for medicinal chemists. The furan ring, known for its ability to engage in hydrogen bonding and π-stacking interactions, serves as an effective pharmacophore in many bioactive molecules. Additionally, the pyrrolidine ring contributes to the compound's solubility and bioavailability, while the amide group provides a site for further derivatization and modification. These characteristics have positioned this compound as a promising candidate for investigating novel therapeutic targets.

In recent years, there has been growing interest in leveraging heterocyclic compounds like 5-bromo-N-(5-oxopyrrolidin-3-yl)furan-2-carboxamide for the development of small-molecule inhibitors and modulators. The bromine atom at the 5-position of the furan ring enhances electrophilicity, allowing for facile coupling reactions with nucleophiles such as amines and thiols. This reactivity has been exploited in the synthesis of more complex derivatives aimed at improving binding affinity and selectivity against biological targets.

One of the most compelling aspects of 5-bromo-N-(5-oxopyrrolidin-3-yl)furan-2-carboxamide is its potential application in modulating enzyme activity. Preliminary studies have suggested that this compound may interact with various enzymes involved in metabolic pathways, potentially leading to therapeutic benefits in conditions such as inflammation, cancer, and neurodegenerative diseases. For instance, researchers have explored its interaction with serine/threonine proteases, where the amide group can mimic natural substrates or inhibitors. The unique structural motif of this compound allows it to occupy specific binding pockets within these enzymes, thereby modulating their activity.

The pyrrolidine moiety in 5-bromo-N-(5-oxopyrrolidin-3-yl)furan-2-carboxamide has also been recognized as a key pharmacophore in drug design. Pyrrolidine derivatives are well-documented for their role in enhancing drug-like properties such as metabolic stability and cell permeability. By incorporating this scaffold into potential drug candidates, chemists can fine-tune physicochemical properties while maintaining bioactivity. This has led to several studies investigating pyrrolidine-based compounds as scaffolds for kinase inhibitors, which are critical targets in oncology research.

Advances in computational chemistry have further accelerated the exploration of 5-bromo-N-(5-oxopyrrolidin-3-yl)furan-2-carboxamide as a lead compound. Molecular docking simulations have been employed to predict binding modes and affinities with various biological targets. These simulations not only provide insights into potential interactions but also guide experimental efforts by highlighting key residues involved in binding. Such computational approaches have become indispensable tools in modern drug discovery pipelines, enabling rapid screening of large libraries of compounds.

Recent experimental studies have begun to elucidate the mechanistic aspects of 5-bromo-N-(5-oxopyrrolidin-3-yl)furan-2-carboxamide's interaction with biological systems. For example, researchers have employed X-ray crystallography to determine high-resolution structures of enzyme-inhibitor complexes containing this compound. These structures have provided critical insights into how the compound binds to its target enzymes and how modifications can enhance binding affinity or selectivity. Such structural information is invaluable for designing next-generation inhibitors with improved pharmacological profiles.

The versatility of 5-bromo-N-(5-oxopyrrolidin-3-yl)furan-2-carboxamide extends beyond enzyme inhibition; it has also been explored as a tool for studying protein-protein interactions (PPIs). PPIs play crucial roles in many cellular processes, making them attractive targets for therapeutic intervention. By designing analogs of this compound that incorporate specific chemical groups, researchers can develop probes that disrupt or stabilize PPIs, providing insights into their functions and potential therapeutic relevance.

The synthesis of 5-bromo-N-(5-oxopyrrolidin-3-y-furan -2-carboxamide) involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards essential for biological applications. Key synthetic strategies include nucleophilic substitution reactions at the brominated furan ring followed by amide bond formation with protected amino acids or other nitrogen-containing reagents. Advances in synthetic methodologies have enabled scalable production of this compound, facilitating its use in both academic research and industrial applications.

The growing body of evidence supporting the utility of 5-bromo-N-(5 -oxopyrrolidin -3 -y-furan -2-carboxamide) has prompted several pharmaceutical companies to incorporate it into their pipeline programs targeting unmet medical needs. Its unique structural features offer opportunities for developing novel therapeutics across multiple disease areas including oncology, neurology, and immunology where modulation o fprotein function is key . As research continues ,it is likely that additional derivatives will emerge with enhanced potency ,selectivity ,and pharmacokinetic properties .

In conclusion, 5 -bromo -N -( 5 - oxopy r r o lid ine -3 - y l ) -fura n - 2 -car box am ide ( CAS No .1351608 -98 -4 ) represents an exciting opportunity i n chemical biology due t o i ts structural versatility ,biological activity ,and synthetic tractability . Its potential applications i n drug discovery span from enzyme inhibition t o protein-protein interaction modulation ,making it a valuable scaffold f or future therapeutic development . As our understanding o f molecular mechanisms advances ,compounds like these will continue t o play an instrumental role i n addressing complex diseases through innovative chemical approaches . p >